molecular formula C10H8Cl2N2O2 B8281160 N-(cyanomethyl)-N-(3,4-dichlorophenyl)glycine

N-(cyanomethyl)-N-(3,4-dichlorophenyl)glycine

Cat. No. B8281160
M. Wt: 259.09 g/mol
InChI Key: CRTHGUJMSHCKNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(cyanomethyl)-N-(3,4-dichlorophenyl)glycine is a useful research compound. Its molecular formula is C10H8Cl2N2O2 and its molecular weight is 259.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(cyanomethyl)-N-(3,4-dichlorophenyl)glycine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(cyanomethyl)-N-(3,4-dichlorophenyl)glycine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H8Cl2N2O2

Molecular Weight

259.09 g/mol

IUPAC Name

2-[3,4-dichloro-N-(cyanomethyl)anilino]acetic acid

InChI

InChI=1S/C10H8Cl2N2O2/c11-8-2-1-7(5-9(8)12)14(4-3-13)6-10(15)16/h1-2,5H,4,6H2,(H,15,16)

InChI Key

CRTHGUJMSHCKNT-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1N(CC#N)CC(=O)O)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl N-(cyanomethyl)-N-(3,4-dichlorophenyl)glycinate (1.00 g, 3.48 mmol) was dissolved in 10 mL of THF and treated with LiOH (83.4 mg, 3.48 mmol) dissolved in 2 mL of water. After 2 h, HPLC (Eclipse XDB-C18, 4.6×250 mm, 5 micron, 1-99% CH3CN/H2O with 0.1% trifluoroacetic acid) showed that all of the starting material (Rt=7.6 min) was gone and that a single new peak (Rt=6.2 min) had formed. The reaction mixture was treated with a solution of 4.0M HCl in dioxane (1.74 mL, 6.96 mmol) and then the solvent was removed by rotary evaporation followed by high vacuum to give 870 mg (3.36 mmol, 96%) of N-(cyanomethyl)-N-(3,4-dichlorophenyl)glycine as a white solid which was used in subsequent chemistry without further purification. LC/MS (APCI) m/e 232 [M−CN]+.
Quantity
1 g
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10 mL
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83.4 mg
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0 (± 1) mol
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0 (± 1) mol
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1.74 mL
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2 mL
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